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Compound of Interest

Compound Name: trans-2-Hexenal
CAS No.: 505-57-7
Cat. No.: B1236974
Get Quote
. J

For researchers, scientists, and drug development professionals, ensuring laboratory safety is
paramount. This guide provides essential, immediate safety and logistical information for the
proper handling and disposal of trans-2-Hexenal, a common reagent in chemical synthesis.
Adherence to these procedures is critical for minimizing risk and ensuring a safe laboratory
environment.

Immediate Safety and Personal Protective
Equipment (PPE)

When handling trans-2-Hexenal, a comprehensive approach to personal protection is non-
negotiable. The following personal protective equipment (PPE) is mandatory to prevent
exposure and ensure personal safety.
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PPE Category

Specification

Rationale

Eye and Face Protection

Tightly fitting safety goggles or
chemical safety goggles
conforming to EN 166 (EU) or
OSHA's 29 CFR 1910.133
standards. A face shield may

also be necessary.[1][2][3]

Protects against splashes and
vapors that can cause serious

eye irritation.[3]

Skin Protection

Wear appropriate protective
gloves (e.g., Butyl
caoutchouc/butyl rubber) and
fire/flame resistant, impervious
clothing to prevent skin
exposure.[1][2][4] At a
minimum, a laboratory coat
and close-toed footwear are

required.[5]

trans-2-Hexenal is toxic in
contact with skin and can

cause an allergic skin reaction.

[1](51(6]

Respiratory Protection

Use only in a well-ventilated
area or under a chemical fume
hood.[1] If exposure limits are
exceeded or irritation is
experienced, a NIOSH/MSHA
or European Standard EN 149
approved respirator with a full

facepiece is required.[1][2]

Vapors can cause respiratory

tract irritation.[1]

Operational Plan for Handling trans-2-Hexenal

A systematic approach to handling trans-2-Hexenal is crucial for minimizing the risk of

exposure and accidents. The following step-by-step protocol outlines the safe handling

procedure from preparation to post-experiment cleanup.

1. Preparation and Engineering Controls:

e Ensure that a chemical fume hood is operational and available for use.[1]
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» Verify that eyewash stations and safety showers are unobstructed and in close proximity to
the workstation.[1]

o Keep the container tightly closed when not in use.[5]

e Ground and bond the container and receiving equipment to prevent static discharge.[6]
e Use only non-sparking tools.[1][5]

2. Handling the Chemical:

e Avoid breathing fumes, vapors, or spray.[5]

» Do not get the chemical in your eyes, on your skin, or on your clothing.[1]

e Wash hands thoroughly after handling.[5]

e Do not eat, drink, or smoke in the handling area.[5]

o Keep away from open flames, hot surfaces, and other sources of ignition.[1]
3. In Case of a Spill:

o Evacuate personnel from the area.[1]

e Remove all sources of ignition.[1]

» Ventilate the area.

» Absorb the spill with an inert material such as sand, diatomaceous earth, or universal binding
agents.[4][7]

o Collect the absorbed material and place it into a suitable, closed container for disposal.[1][7]

First Aid Measures

Immediate and appropriate first aid is critical in the event of an exposure to trans-2-Hexenal.
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Exposure Route First Aid Protocol

Move the person to fresh air. If breathing is
) difficult, give oxygen. If not breathing, give
Inhalation . o ] ) )
artificial respiration. Seek immediate medical

attention.[5]

Immediately remove all contaminated clothing.
i [5] Flush the skin with plenty of running water for
Skin Contact _ _ _ _
at least 15 minutes.[5] Seek immediate medical

attention.

Immediately flush eyes with plenty of water for

at least 15 minutes, including under the eyelids.
Eye Contact ]

[1] Remove contact lenses if present and easy

to do.[2] Seek immediate medical attention.

Do NOT induce vomiting.[5] Rinse the mouth
) with water. Never give anything by mouth to an
Ingestion , . . .
unconscious person. Seek immediate medical

attention.[5]

Disposal Plan

Proper disposal of trans-2-Hexenal and its contaminated waste is essential to prevent
environmental contamination and comply with regulations.

o Waste Collection: Collect all trans-2-Hexenal waste, including contaminated absorbents and
disposable PPE, in a suitable, closed, and properly labeled container.[1][7]

» Disposal Method: Dispose of the contents and container at an approved waste disposal
plant.[5] It is recommended to send the waste to a hazardous waste incinerator facility in
accordance with official regulations.[7]

» Regulatory Compliance: Adhere to all local, state, and federal regulations regarding
hazardous waste disposal. Do not allow the product to enter drains, other waterways, or soil.

[5]
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Physical and Chemical Properties

A summary of the key quantitative data for trans-2-Hexenal is provided below for quick

reference.
Property Value
CAS Number 6728-26-3
Molecular Formula C6H100
Molecular Weight 98.14 g/mol
Appearance Colorless to pale yellow liquid
Boiling Point 47 °C @ 17 mmHg
Flash Point 38 °C (100.4 °F)
Density 0.846 g/cm?3
Solubility in Water Slightly soluble
Recommended Storage Temp. 2-8°C

Data sourced from various Safety Data Sheets.

Experimental Workflow for Safe Handling

The following diagram illustrates the logical workflow for the safe handling of trans-2-Hexenal,
from preparation to disposal.
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Workflow for Safe Handling of trans-2-Hexenal
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Caption: Logical workflow for handling trans-2-Hexenal.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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